Cas no 2229148-36-9 (tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate
• CAS No: 2229148-36-9
• MF: C₁₃H₂₀BrN₃O₂
• MW: 330.220802307129
• CID: 6352473
• PubChem ID: 165621779
• Update Time: 2025-05-20

tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate
• EN300-1874924
• 2229148-36-9
• tert-butyl N-[2-amino-3-(2-bromopyridin-3-yl)propyl]carbamate

• Inchi： 1S/C13H20BrN3O2/c1-13(2,3)19-12(18)17-8-10(15)7-9-5-4-6-16-11(9)14/h4-6,10H,7-8,15H2,1-3H3,(H,17,18)
• InChI Key： JSCSOFROIWCYLI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 329.07389g/mol
• Monoisotopic Mass: 329.07389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate

Professional Introduction to Tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate (CAS No. 2229148-36-9)

Tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate, a compound with the chemical identifier CAS No. 2229148-36-9, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and biopharmaceutical research. The intricate arrangement of functional groups within its molecular framework, including the tert-butyl moiety, the N-2-amino group, and the 3-(2-bromopyridin-3-yl)propylcarbamate moiety, contributes to its unique chemical properties and reactivity.

The synthesis and characterization of Tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate involve sophisticated methodologies that are critical for understanding its pharmacological behavior. The presence of the brominated pyridine ring not only influences the electronic properties of the molecule but also opens up possibilities for further derivatization and functionalization. These attributes make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing brominated pyridine moieties. These structures have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl group in Tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate serves as a protecting group for the carbamate functionality, ensuring stability during synthetic transformations while maintaining the reactivity of other functional groups.

The N-2-amino group is another critical feature of this compound, as it can participate in various hydrogen bonding interactions and influence the molecule's solubility and bioavailability. Additionally, the propyl chain extending from the carbamate group provides a hydrophobic region that can interact with lipid membranes, potentially enhancing cellular uptake and target binding affinity.

Recent studies have highlighted the importance of rational drug design in developing next-generation therapeutics. Tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate exemplifies this approach by integrating multiple pharmacophoric elements into a single molecular entity. This design strategy allows for fine-tuning of biological activity through structural modifications, making it an attractive candidate for further investigation.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including agrochemicals and specialty chemicals. The bromine atom in the pyridine ring also offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in organic synthesis.

In conclusion, Tert-butyl N-2-amino-3-(2-bromopyridin-3-yl)propylcarbamate (CAS No. 2229148-36-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its complex structure and diverse functional groups make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.